Cas no 1805067-45-1 (3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride)

3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive carbonyl chloride group, which facilitates further derivatization. The presence of a difluoromethyl group enhances its utility in medicinal chemistry, offering improved metabolic stability and lipophilicity in drug design. The hydroxy and methoxy substituents provide additional sites for functionalization, making it a valuable building block for heterocyclic compounds. Its structural features are advantageous in the development of agrochemicals and pharmaceuticals, where precise molecular modifications are critical. This compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in synthetic applications.

3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride structure

1805067-45-1 structure

Product Name:3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride

CAS No:1805067-45-1

MF:C₈H₆ClF₂NO₃

MW:237.587948322296

CID:4887440

Update Time:2025-05-25

3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride
- Inchi： 1S/C8H6ClF2NO3/c1-15-8-5(7(10)11)3(6(9)14)2-4(13)12-8/h2,7H,1H3,(H,12,13)
- InChI Key： INNXMLHCCRVNIK-UHFFFAOYSA-N
- SMILES： ClC(C1=CC(NC(=C1C(F)F)OC)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 376
XLogP3: 0.8
Topological Polar Surface Area: 55.4

3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029029674-250mg	3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride	1805067-45-1	95%	250mg	$931.00	2022-04-01
Alichem	A029029674-500mg	3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride	1805067-45-1	95%	500mg	$1,802.95	2022-04-01
Alichem	A029029674-1g	3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride	1805067-45-1	95%	1g	$2,895.00	2022-04-01

3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
3. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

Additional information on 3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride (CAS No. 1805067-45-1)

3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride (CAS No. 1805067-45-1) is a highly specialized chemical intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a reactive carbonyl chloride moiety, makes it invaluable for synthesizing advanced compounds. Researchers frequently search for "pyridine derivatives in drug discovery" or "fluorinated building blocks," highlighting its relevance in modern chemistry.

The compound's 6-hydroxy-2-methoxypyridine core is particularly notable for its role in designing bioactive molecules. Recent trends in "green chemistry" and "sustainable synthesis" have spurred interest in optimizing its production to reduce environmental impact. Analytical techniques like HPLC and NMR are critical for quality control, addressing common queries such as "how to characterize carbonyl chloride compounds."

In pharmaceutical applications, CAS 1805067-45-1 serves as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing demand for "targeted therapies." Its difluoromethyl group enhances metabolic stability, a feature often explored in "drug design optimization" discussions. The agrochemical sector also leverages this compound for developing crop protection agents, responding to searches like "novel pesticide intermediates."

Handling 3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride requires strict adherence to safety protocols, though it is not classified as hazardous under standard regulations. Storage recommendations (e.g., "anhydrous conditions") and compatibility data are frequently sought after in industrial forums. Innovations in "scalable synthesis routes" further underscore its commercial importance.

Emerging research areas, such as "AI-driven molecular modeling," utilize this compound to train algorithms for predicting reactivity patterns. Its carbonyl chloride functionality is a focal point in "click chemistry" studies, bridging interdisciplinary interests. As regulatory standards evolve, documentation for CAS 1805067-45-1 remains updated to comply with global chemical inventories like REACH and TSCA.

In summary, 3-(Difluoromethyl)-6-hydroxy-2-methoxypyridine-4-carbonyl chloride exemplifies the synergy between structural innovation and practical applications. Its versatility addresses key challenges in "precision medicine" and "sustainable agriculture," making it a cornerstone in contemporary chemical research.